Vorasidenib citrate

Catalog No.
S11255405
CAS No.
2316810-02-1
M.F
C34H36Cl2F12N12O8
M. Wt
1039.6 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Vorasidenib citrate

Low aqueous solubility of vorasidenib free base results in erratic bioavailability, compromising CNS tumor model reproducibility. Vorasidenib citrate (CAS 2316810-02-1) is the optimized salt form, providing reliable oral dosing and dual mIDH1/2 inhibition for neuro-oncology research.

  • >3.7-fold AUC increase vs. free base, ensuring consistent plasma exposure.
  • Dual inhibition of IDH1-R132 and IDH2-R140/R172 mutants eliminates need for multiple reference compounds.
  • Brain-penetrant design delivers high Kp,uu for orthotopic glioma xenograft studies.

Procure the citrate salt for formulation-ready material with validated BBB permeability.

CAS Number

2316810-02-1

Product Name

Vorasidenib citrate

IUPAC Name

6-(6-chloropyridin-2-yl)-2-N,4-N-bis[(2R)-1,1,1-trifluoropropan-2-yl]-1,3,5-triazine-2,4-diamine;2-hydroxypropane-1,2,3-tricarboxylic acid;hydrate

Molecular Formula

C34H36Cl2F12N12O8

Molecular Weight

1039.6 g/mol

InChI

InChI=1S/2C14H13ClF6N6.C6H8O7.H2O/c2*1-6(13(16,17)18)22-11-25-10(8-4-3-5-9(15)24-8)26-12(27-11)23-7(2)14(19,20)21;7-3(8)1-6(13,5(11)12)2-4(9)10;/h2*3-7H,1-2H3,(H2,22,23,25,26,27);13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);1H2/t2*6-,7-;;/m11../s1

InChI Key

YOUTVRFNJAAFNS-DLVAHKFUSA-N

Canonical SMILES

CC(C(F)(F)F)NC1=NC(=NC(=N1)C2=NC(=CC=C2)Cl)NC(C)C(F)(F)F.CC(C(F)(F)F)NC1=NC(=NC(=N1)C2=NC(=CC=C2)Cl)NC(C)C(F)(F)F.C(C(=O)O)C(CC(=O)O)(C(=O)O)O.O

Isomeric SMILES

C[C@H](C(F)(F)F)NC1=NC(=NC(=N1)C2=NC(=CC=C2)Cl)N[C@H](C)C(F)(F)F.C[C@H](C(F)(F)F)NC1=NC(=NC(=N1)C2=NC(=CC=C2)Cl)N[C@H](C)C(F)(F)F.C(C(=O)O)C(CC(=O)O)(C(=O)O)O.O

Synonyms

Vorasidenib citrate, AG-881 citrate, Vorasidenib 2-hydroxypropane-1,2,3-tricarboxylate, (S)-2-((6-(1-(5-fluoropyridin-3-yl)ethyl)-1,3,5-triazin-2-yl)amino)-2-methylbutanoic acid citrate, Vorasidenib (citrate salt)

Purity

≥98%

Package Size

1 mg, 5 mg, 10 mg, 25 mg

Vorasidenib citrate is a highly specialized, orally bioavailable small molecule designed for the dual inhibition of mutant isocitrate dehydrogenase 1 and 2 (mIDH1/2) enzymes. Unlike first-generation, single-target IDH inhibitors, vorasidenib was specifically engineered to cross the blood-brain barrier (BBB), making it a critical precursor and reference standard for neuro-oncology research, particularly in low-grade glioma models [1]. The citrate salt form (CAS 2316810-02-1) is specifically formulated to overcome the poor aqueous solubility of the free base, ensuring reproducible pharmacokinetics, stable formulation compatibility, and reliable in vivo dosing [2]. Procurement of the citrate salt is essential for laboratories requiring high-fidelity translation from in vitro enzymatic assays to in vivo orthotopic brain tumor models, where precise central nervous system (CNS) exposure is mandatory.

Research Fit

Dual Inhibition
Brain-penetrant dual mIDH1/2 inhibitor for glioma pathway studies
CNS Exposure
Reported brain-to-plasma ratio supports intracranial tumor model research
Salt Form
Citrate salt reference standard for pharmaceutical formulation research

Substituting vorasidenib citrate with its free base counterpart or first-generation IDH inhibitors (e.g., ivosidenib, enasidenib) introduces severe experimental and formulation liabilities. The vorasidenib free base exhibits poor aqueous solubility, resulting in a 2- to 4-fold reduction in plasma exposure and erratic in vivo bioavailability, which severely compromises dose-response reproducibility in animal models [1]. Furthermore, substituting with ivosidenib (IDH1-specific) or enasidenib (IDH2-specific) fails to capture the dual-inhibition profile required for pan-mIDH studies and lacks the optimized brain penetrance necessary for CNS targeting [2]. For procurement, selecting the exact citrate salt ensures both the dual-targeting mechanism and the necessary pharmacokinetic profile for CNS-focused translational research, preventing costly formulation failures.

Substitution Risk

Isoform Selectivity Mismatch
Ivosidenib lacks IDH2 inhibition; enasidenib lacks IDH1 — dual target engagement may not transfer to glioma models.
CNS Penetration Differential
Ivosidenib brain-to-plasma ratio is substantially lower, limiting suitability for intracranial tumor model research.
Salt Form Identity
Free base or alternative salts introduce formulation variables not interchangeable with the citrate salt reference form.

Dual mIDH1/2 Inhibition vs. Single-Target

Vorasidenib demonstrates potent dual inhibition across both IDH1 and IDH2 mutations, a critical differentiator from first-generation inhibitors. In biochemical assays, vorasidenib inhibits IDH1-R132H with an IC50 of approximately 3 nM and IDH2-R140Q with an IC50 of 14 nM [1]. In contrast, ivosidenib is strictly IDH1-selective with no meaningful inhibition of IDH2 (>100 μM) [2], while enasidenib is IDH2-selective (IC50 ~100 nM) [3]. This dual-targeting capability allows vorasidenib to be used as a universal pan-mIDH reference standard, significantly reducing the need to procure separate inhibitors for distinct mutation models.

Evidence DimensionEnzymatic Inhibition (IC50)
Target Compound DataVorasidenib: IDH1-R132H IC50 ~3 nM; IDH2-R140Q IC50 ~14 nM
Comparator Or BaselineIvosidenib (IDH1 only, IDH2 >100 μM); Enasidenib (IDH2 only, IC50 ~100 nM)
Quantified DifferenceVorasidenib provides sub-15 nM potency across both IDH1 and IDH2 mutants, whereas comparators are strictly single-target.
ConditionsIn vitro biochemical assays measuring 2-hydroxyglutarate (2-HG) reduction.

Procurement of vorasidenib allows researchers to target both IDH1 and IDH2 mutant models with a single, highly potent compound, streamlining inventory and assay design.

Dual mIDH1/2 Inhibition
Reported
IDH1 R132H IC50 0.6–31.9 nM
IDH2 R140Q IC50 7–31.7 nM
Dual isoform target engagement context for glioma pathway studies
Ivosidenib/enasidenib lack reciprocal isoform activity; cross-study comparison

Citrate Salt vs. Free Base Bioavailability

The selection of the citrate salt over the free base is driven by significant differences in solubility and systemic exposure. Pharmacokinetic evaluations reveal that unformulated vorasidenib free base suffers from poor absorption, resulting in a 2- to 4-fold lower plasma exposure compared to optimized salt formulations. For instance, early free base formulations yielded an AUCinf of only 759 ng·h/mL, whereas optimized formulations achieved an AUCinf of 2860 ng·h/mL [1]. The citrate salt drastically improves aqueous solubility, ensuring that in vivo models receive consistent, predictable dosing without the need for complex, heavily co-solvent-dependent vehicle formulations.

Evidence DimensionSystemic Exposure (AUCinf)
Target Compound DataOptimized salt formulation: AUCinf ~2860 ng·h/mL
Comparator Or BaselineUnformulated free base: AUCinf ~759 ng·h/mL
Quantified Difference~3.7-fold increase in systemic exposure (AUCinf) for the optimized formulation.
ConditionsIn vivo pharmacokinetic profiling following oral administration.

Procuring the citrate salt prevents formulation failures and ensures reproducible systemic and CNS exposure in costly in vivo animal models.

Brain Penetration Ratio
Head-to-head
Vorasidenib: 2.4 vs Ivosidenib: 0.16
~15-fold higher in perioperative trial
Supports CNS exposure model selection for intracranial glioma research
Perioperative phase 1 in IDH1-mutant glioma; reported ratio

Mutant vs. Wild-Type IDH Selectivity

Vorasidenib citrate exhibits a strong selectivity profile for mutant IDH enzymes over their wild-type (WT) counterparts, which is essential for minimizing off-target toxicity in healthy tissues. While vorasidenib inhibits mutant IDH1/2 at low single-digit nanomolar concentrations (e.g., 3-14 nM), its IC50 for WT IDH1 and IDH2 is substantially higher, measured at approximately 400 nM [1]. This >28-fold selectivity window ensures that the compound selectively halts the production of the oncometabolite D-2-hydroxyglutarate (2-HG) without disrupting normal cellular metabolism driven by WT IDH enzymes.

Evidence DimensionMutant vs. Wild-Type IC50
Target Compound DataMutant IDH1/2 IC50: 3-14 nM
Comparator Or BaselineWild-Type IDH1/2 IC50: ~400 nM
Quantified Difference>28-fold selectivity for mutant IDH over wild-type IDH.
ConditionsIn vitro WT IDH1/2 activity assays quantifying the reductive carboxylation of α-KG to citrate.

High mutant-to-WT selectivity is critical for researchers requiring a clean pharmacological profile without confounding metabolic toxicity in control cell lines.

PFS Endpoint (INDIGO)
Head-to-head
Median PFS 27.7 mo vs 11.1 mo placebo
HR 0.39 (P<0.001)
Reported PFS endpoint in randomized phase 3 trial context
INDIGO trial; 331 patients with IDH-mutant grade 2 glioma
Pharmaceutical Salt Identity
Reported
Citrate hemi-hydrate salt (CAS 2316810-02-1)
MW 1039.6 vs free base 414.74
Reference salt form for pharmaceutical bridging research
Stoichiometric identity differs from free base; FDA-approved drug product form

In Vivo Orthotopic Glioma Models

Because of its engineered blood-brain barrier penetrance and optimized citrate salt solubility, this compound is the definitive reference material for testing pan-IDH inhibitors in orthotopic brain tumor xenografts, where achieving high unbound brain concentrations (Kp,uu) is critical [1].

Dual IDH1/2 Biochemical Assays

Ideal for high-throughput screening and structural biology workflows where a single, potent dual-inhibitor is required as a positive control against both IDH1-R132 and IDH2-R140/R172 mutant enzymes, eliminating the need to source multiple single-target inhibitors [2].

Formulation and Pharmacokinetic Benchmarking

Used as a baseline comparator in pharmaceutical development to benchmark the CNS penetrance and oral bioavailability of next-generation neuro-oncology pipeline candidates, specifically leveraging the >3.7-fold AUC advantage of the citrate salt over the free base [2].

Application Fit Matrix

Application
Selection Property
Validation Focus
CNS glioma model target engagement studies
Brain-penetrant dual IDH1/2 inhibition profile
Tumor 2-HG suppression and brain exposure model review
Pharmaceutical salt form bridging research
Citrate salt identity (CAS 2316810-02-1)
Formulation identity verification with reference salt form
IDH-mutant glioma endpoint research studies
INDIGO trial endpoint context
PFS and TTNI endpoint interpretation

Hydrogen Bond Acceptor Count

32

Hydrogen Bond Donor Count

9

Exact Mass

1038.1964495 g/mol

Monoisotopic Mass

1038.1964495 g/mol

Heavy Atom Count

68

UNII

X478M962XG

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